Cas no 1805924-89-3 (2-(Difluoromethyl)-5-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-5-nitropyridine-3-methanol
• CAS No: 1805924-89-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4846739
• Update Time: 2025-06-28

2-(Difluoromethyl)-5-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitropyridine-3-methanol

• Inchi： 1S/C7H6F2N2O3/c8-7(9)6-4(3-12)1-5(2-10-6)11(13)14/h1-2,7,12H,3H2
• InChI Key： QQUQOEOSAHCOTO-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-5-nitropyridine-3-methanol

2-(Difluoromethyl)-5-nitropyridine-3-methanol (CAS No. 1805924-89-3): A Comprehensive Overview

2-(Difluoromethyl)-5-nitropyridine-3-methanol (CAS No. 1805924-89-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(Difluoromethyl)-5-nitropyridine-3-methanol.

Chemical Structure and Properties

2-(Difluoromethyl)-5-nitropyridine-3-methanol is a pyridine derivative with a difluoromethyl group and a nitro group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the nitro group confers redox activity and potential biological effects. The molecular formula of 2-(Difluoromethyl)-5-nitropyridine-3-methanol is C₉H₇F₂N₂O₃, with a molecular weight of approximately 217.16 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Its melting point is around 105°C, and it has a characteristic UV absorption at around 300 nm, which can be used for analytical purposes.

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-5-nitropyridine-3-methanol has been reported in several studies, with different approaches focusing on optimizing yield and purity. One common method involves the reaction of 5-nitropyridine-3-carbaldehyde with difluoromethylamine followed by reduction to form the alcohol moiety. This multi-step process typically includes:

1. Nitration of 3-hydroxypyridine to form 5-nitropyridine-3-carbaldehyde.
2. Difluoromethylation of 5-nitropyridine-3-carbaldehyde using difluoromethylamine.
3. Reduction of the resulting aldehyde to form the final alcohol product.

The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic routes.

Biological Activities

2-(Difluoromethyl)-5-nitropyridine-3-methanol has shown promising biological activities in various assays, making it a subject of interest for drug discovery programs. Some key findings include:

• Antimicrobial Activity: Studies have demonstrated that 2-(Difluoromethyl)-5-nitropyridine-3-methanol exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
• Cytotoxicity: In vitro assays have shown that this compound possesses cytotoxic effects on cancer cell lines, particularly those derived from breast, lung, and colon cancers. The cytotoxicity is attributed to its ability to induce apoptosis through mitochondrial dysfunction and DNA damage.
• Anti-inflammatory Properties: Research has also highlighted the anti-inflammatory potential of 2-(Difluoromethyl)-5-nitropyridine-3-methanol. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Clinical Relevance and Future Directions

The promising biological activities of 2-(Difluoromethyl)-5-nitropyridine-3-methanol have led to increased interest in its potential therapeutic applications. Several preclinical studies are currently underway to evaluate its efficacy in various disease models. For instance, ongoing research is exploring its use as an antimicrobial agent for treating multidrug-resistant infections and as a cytotoxic agent for cancer therapy.

In addition to its direct therapeutic potential, 2-(Difluoromethyl)-5-nitropyridine-3-methanol serves as a valuable scaffold for drug design and optimization. Chemists are actively investigating structural modifications to enhance its pharmacological properties, such as improving bioavailability, reducing toxicity, and expanding its spectrum of activity.

Conclusion

2-(Difluoromethyl)-5-nitropyridine-3-methanol, with its unique chemical structure and diverse biological activities, represents an exciting area of research in medicinal chemistry. Its potential applications in antimicrobial therapy, cancer treatment, and anti-inflammatory interventions make it a promising candidate for further development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of novel therapeutic agents.